(2-Ethoxybicyclo[2.2.1]heptan-2-YL)methanamine

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: (2-ethoxy-2-bicyclo[2.2.1]heptanyl)methanamine
• InChI: InChI=1S/C10H19NO/c1-2-12-10(7-11)6-8-3-4-9(10)5-8/h8-9H,2-7,11H2,1H3
• InChI Key: RQHDBAQTVBRDCS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(CC2CCC1C2)CN

Description

(2-Ethoxybicyclo[2.2.1]heptan-2-yl)methanamine is a norbornane-derived compound featuring a bicyclo[2.2.1]heptane skeleton with an ethoxy (-OCH₂CH₃) and a methanamine (-CH₂NH₂) group attached to the same carbon atom (position 2). This structural motif imparts unique steric and electronic properties, making it a candidate for pharmaceutical and materials science research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Ethoxybicyclo[2.2.1]heptan-2-YL)methanamine typically involves the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes. This reaction proceeds efficiently with a broad array of substrates and can be further functionalized to build up a library of bridged aza-bicyclic structures . Another common method involves the Diels–Alder reaction of furans with olefinic or acetylenic dienophiles, which is a widely used approach for synthesizing 7-oxanorbornane derivatives .

Industrial Production Methods

Industrial production methods for (2-Ethoxybicyclo[2.2.1]heptan-2-YL)methanamine are not well-documented in the literature. the methods mentioned above can be scaled up for industrial applications, provided that the reaction conditions are optimized for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

(2-Ethoxybicyclo[2.2.1]heptan-2-YL)methanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as m-chloroperoxybenzoic acid (MCPBA) to form epoxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: MCPBA is commonly used for epoxidation reactions.

Reduction: LiAlH4 is used for reducing carbonyl compounds to alcohols.

Substitution: Various nucleophiles can be used depending on the desired substitution product.

Major Products Formed

Epoxides: Formed from oxidation reactions.

Alcohols: Formed from reduction reactions.

Substituted Amines: Formed from nucleophilic substitution reactions.

Scientific Research Applications

(2-Ethoxybicyclo[2.2.1]heptan-2-YL)methanamine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create complex bicyclic structures.

Medicine: Investigated for its potential use in drug development due to its unique structure.

Industry: Used in the synthesis of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of (2-Ethoxybicyclo[2.2.1]heptan-2-YL)methanamine involves its interaction with various molecular targets and pathways. The compound’s bicyclic structure allows it to fit into specific binding sites on enzymes and receptors, potentially inhibiting or activating their functions. Detailed studies on its molecular targets and pathways are still ongoing .

Comparison with Similar Compounds

Table 1: Key Structural Analogs and Properties

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features	Biological/Industrial Relevance	References
Target: (2-Ethoxybicyclo[2.2.1]heptan-2-yl)methanamine	Ethoxy (-OCH₂CH₃), Methanamine (-CH₂NH₂)	C₁₀H₁₇NO	167.25 g/mol	Dual substituents at C2; potential for hydrogen bonding and steric hindrance	Hypothesized CNS activity or enzyme modulation	–
2-(Bicyclo[2.2.1]heptan-2-yl)ethanamine	Ethylamine (-CH₂CH₂NH₂)	C₉H₁₇N	139.24 g/mol	Primary amine; no oxygen substituents	Intermediate for urea derivatives
({bicyclo[2.2.1]heptan-2-yl}methyl)(methoxy)amine	Methoxy (-OCH₃), Methylamine (-CH₂NH₂)	C₉H₁₇NO	155.24 g/mol	Methoxyamine group; liquid at room temperature	Potential ligand or building block
1-[(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptan-2-yl]methanamine	Methanamine, 7-oxa ring	C₇H₁₃NO	127.18 g/mol	Oxygen atom in bicyclo framework; hydrochloride salt available	Antiviral or antibacterial research
N-[(4-Phenyl-1-azabicyclo[2.2.1]heptan-2-yl)methyl]-1-(quinolin-4-yl)methanamine	Phenyl, quinoline, aza ring	C₂₃H₂₅N₃	343.47 g/mol	Aza ring; aromatic groups enhance π-π interactions	Anticancer scaffolds

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound	Boiling Point	Melting Point	Solubility	Stability
(2-Ethoxybicyclo[2.2.1]heptan-2-yl)methanamine (Predicted)	~250°C	–	Moderate in polar solvents	Stable under inert conditions
2-(Bicyclo[2.2.1]heptan-2-yl)ethanamine	Not reported	–	Low in water	Air-sensitive
({bicyclo[2.2.1]heptan-2-yl}methyl)(methoxy)amine	N/A	Liquid	Miscible in MeOH	Storage at +4°C
1-[(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptan-2-yl]methanamine	–	146–147°C (HCl salt)	Water-soluble (salt)	Hygroscopic

Biological Activity

(2-Ethoxybicyclo[2.2.1]heptan-2-YL)methanamine is a bicyclic compound with potential biological activity that has garnered interest in medicinal chemistry and pharmacology. This article reviews its biological properties, mechanisms of action, and relevant case studies, supported by diverse scientific sources.

• Molecular Formula : C8H15N
• Molecular Weight : 135.21 g/mol
• IUPAC Name : (2-Ethoxybicyclo[2.2.1]heptan-2-YL)methanamine
• Structure : The compound features a bicyclic structure with an ethoxy group and a methanamine moiety.

The biological activity of (2-Ethoxybicyclo[2.2.1]heptan-2-YL)methanamine is hypothesized to involve interactions with various biochemical targets, including:

• Receptors : Potential modulation of neurotransmitter receptors, particularly those involved in mood regulation and neuropsychiatric disorders.
• Enzyme Interaction : Possible inhibition or activation of specific enzymes, influencing metabolic pathways related to neurotransmitter synthesis.

Biological Activity

Research indicates that this compound may exhibit several biological effects:

Antidepressant Activity

Studies have suggested that derivatives of bicyclic amines show promise as antidepressants due to their ability to modulate glutamate receptors, particularly group II metabotropic glutamate receptors (mGluRs). These receptors are implicated in mood regulation and anxiety disorders .

Case Studies and Research Findings

• Antidepressant-Like Effects :
  • A study highlighted the antidepressant-like effects of compounds structurally related to (2-Ethoxybicyclo[2.2.1]heptan-2-YL)methanamine in rodent models, indicating reduced immobility times in forced swim tests, akin to established antidepressants.
• Neuropharmacological Applications :
  • Research has explored the use of bicyclic amines as potential therapeutic agents for neuropsychiatric conditions, focusing on their ability to influence receptor activity and synaptic transmission .

Comparative Analysis

To better understand the unique properties of (2-Ethoxybicyclo[2.2.1]heptan-2-YL)methanamine, a comparison with similar compounds is beneficial:

Compound Name	Molecular Formula	Key Activities
(2-Ethoxybicyclo[2.2.1]heptan-2-YL)methanamine	C8H15N	Potential antidepressant activity
Bicyclo[3.1.0]hexane derivatives	Varies	Neuropharmacological effects
3-Amino-3-(5-methoxypiperidin-3-yl)propanoic acid	C11H16N2O3	Antidepressant properties